(Z)-Tetrahydro-2,2-dimethyl-5-(1-methyl-1-propenyl)furan

Specification

• CAS No.: 56058-70-9
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 5-[(Z)-but-2-en-2-yl]-2,2-dimethyloxolane
• Standard InChI: InChI=1S/C10H18O/c1-5-8(2)9-6-7-10(3,4)11-9/h5,9H,6-7H2,1-4H3/b8-5-
• Standard InChI Key: LPEYLSKLVYWOEQ-YVMONPNESA-N
• Isomeric SMILES: C/C=C(/C)\C1CCC(O1)(C)C
• Canonical SMILES: CC=C(C)C1CCC(O1)(C)C
• Boiling Point: 60.00 °C. @ 15.00 mm Hg

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

(Z)-Tetrahydro-2,2-dimethyl-5-(1-methyl-1-propenyl)furan features a saturated furan ring (oxolane) with two methyl groups at the 2-position and a (Z)-configured propenyl substituent at the 5-position. The (Z)-stereochemistry arises from the cis arrangement of the methyl and propenyl groups across the double bond, as evidenced by its IUPAC name: 5-[(2Z)-2-buten-2-yl]-2,2-dimethyltetrahydrofuran.

Table 1: Key Chemical Identifiers

Property	Value
CAS No.	56058-70-9
IUPAC Name	5-[(2Z)-2-Buten-2-yl]-2,2-dimethyloxolane
Molecular Formula	$\text{C}_{10}\text{H}_{18}\text{O}$
Molecular Weight	154.25 g/mol
SMILES (Isomeric)	C/C=C(/C)\C1CCC(O1)(C)C
InChIKey	LPEYLSKLVYWOEQ-YVMONPNESA-N

Synthesis and Stereochemical Control

Physicochemical Properties

Physical State and Solubility

The compound is a colorless liquid with a density of 0.858–0.865 g/cm³ and a boiling point of 60.0°C at 15.0 mmHg. It exhibits slight solubility in water but is miscible with ethanol and fats, making it suitable for formulations requiring hydrophobic carriers.

Table 2: Physical and Thermal Properties

Property	Value
Boiling Point	60.0°C @ 15.0 mmHg
Density	0.858–0.865 g/cm³
Solubility in Water	Slightly soluble
Solubility in Ethanol	Soluble

Industrial and Research Applications

Fragrance and Flavor Industry

The compound’s citrus-like aroma positions it as a candidate for synthetic fragrance formulations, particularly in perfumes and food flavorings. Its volatility and solubility profile enable seamless integration into ethanol-based products.

Chemical Intermediate

As a tetrahydrofuran derivative, it serves as a building block in organic synthesis, potentially participating in ring-opening reactions or serving as a ligand in coordination chemistry.

Research Insights and Future Directions

Olfactory Receptor Interactions

Preliminary studies suggest that the citrus aroma arises from interactions with olfactory receptors, though detailed mechanistic studies are lacking. Further research could elucidate structure-odor relationships for fragrance optimization.

Synthetic Methodology Development

Advances in asymmetric catalysis could improve the efficiency and selectivity of (Z)-isomer synthesis, broadening access to enantiopure derivatives for pharmaceutical applications.